6-(3,4-Dimethylphenyl)-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13FN4S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 6-(3,4-dimethylphenyl)-3-(4-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13FN4S/c1-10-3-4-13(9-11(10)2)16-21-22-15(19-20-17(22)23-16)12-5-7-14(18)8-6-12/h3-9H,1-2H3
• InChI Key: XRGOEDKKOYQHHR-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)F)C

Description

6-(3,4-Dimethylphenyl)-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-(3,4-Dimethylphenyl)-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its pharmacological effects by modulating various cellular signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory, antimicrobial, and anticancer effects. It has also been found to have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(3,4-Dimethylphenyl)-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential therapeutic applications in various fields of research. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

Future research on 6-(3,4-Dimethylphenyl)-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole should focus on elucidating its mechanism of action and identifying its potential therapeutic applications. Further studies are needed to determine its efficacy and safety in vivo and to develop more efficient synthesis methods. Additionally, research should explore the potential of this compound as a lead compound for the development of novel therapeutics.
In conclusion, this compound is a chemical compound with potential applications in various fields of scientific research. Its anti-inflammatory, antimicrobial, anticancer, and neuroprotective properties make it a promising candidate for the development of novel therapeutics. However, further research is needed to fully understand its mechanism of action and to identify its potential therapeutic applications.

Synthesis Methods

The synthesis of 6-(3,4-Dimethylphenyl)-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that includes the reaction of 3,4-dimethylbenzaldehyde with 4-fluoroaniline to form 3,4-dimethyl-N-(4-fluorophenyl)benzamide. This intermediate compound is then reacted with thiosemicarbazide to yield this compound.

Scientific Research Applications

6-(3,4-Dimethylphenyl)-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, antimicrobial, and anticancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.